N-[(6-chloropyridin-3-yl)sulfonyl]-4-[(2,2,2-trifluoroethoxy)methyl]benzamide

• IUPAC Name: N-(6-chloropyridin-3-yl)sulfonyl-4-(2,2,2-trifluoroethoxymethyl)benzamide
• InChI: InChI=1S/C15H12ClF3N2O4S/c16-13-6-5-12(7-20-13)26(23,24)21-14(22)11-3-1-10(2-4-11)8-25-9-15(17,18)19/h1-7H,8-9H2,(H,21,22)
• InChI Key: NZMXHCBYYLUFLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COCC(F)(F)F)C(=O)NS(=O)(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C15H12ClF3N2O4S
• Molecular Weight: 408.8 g/mol

Description

This compound is a benzamide derivative with a sulfonyl group attached to a chloropyridine ring and a trifluoroethoxy group attached to the benzamide. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are used in a wide range of applications, including as building blocks in organic synthesis and as ligands in coordination chemistry.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzamide derivatives are typically synthesized through the reaction of benzoic acid with ammonia or amines. The sulfonyl group and the trifluoroethoxy group can be introduced through further reactions.

Molecular Structure Analysis

The molecular structure of this compound would be expected to show the typical planar structure of benzamides, with the sulfonyl-chloropyridine and trifluoroethoxy groups extending from the benzene ring.

Chemical Reactions Analysis

Benzamides, including this compound, can undergo a variety of chemical reactions. They can act as ligands in coordination chemistry, forming complexes with metals. They can also participate in various organic reactions, such as the formation of amides, esters, and other derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be similar to those of other benzamides. These may include a relatively high melting point due to the strong intermolecular forces present in amides, and good solubility in polar solvents due to the presence of polar functional groups.

Future Directions

The future directions for research on this compound could include exploring its potential biological activity, given the known activity of many benzamide derivatives. It could also include further studies on its physical and chemical properties, and the development of new synthesis methods.